• Home
  • Product List - impurities

impurities

  • ((1R,4S)-4-((2,5-Diamino-6-chloropyrimidin-4-yl)amino)cyclopent-2-en-1-yl)methanol
    ((1R,4S)-4-((2,5-Diamino-6-chloropyrimidin-4-yl)amino)c...
    • Cat. No.:
    • B192907
    • CAS No.:
    • 122624-77-5
    • Molecular Formula:
    • C10H14ClN5O
    • Molecular Weight:
    • 255.7 g/mol
    Description
    A metabolite of Abacavir in human urine and cerebrospinal fluid
    - +
  • 15-Ketolatanoprost
    15-Ketolatanoprost
    • Cat. No.:
    • B195027
    • CAS No.:
    • 135646-98-9
    • Molecular Formula:
    • C26H38O5
    • Molecular Weight:
    • 430.6 g/mol
    Description
    Latanoprost is an F-series prostaglandin (PG) analog which has been approved for use as an ocular hypotensive drug. Oxidation of the C-15 hydroxyl group without isopropyl ester hydrolysis produces 15-keto latano...
    - +
  • Methyl (4-(trifluoromethoxy)phenyl)carbamate
    Methyl (4-(trifluoromethoxy)phenyl)carbamate
    • Cat. No.:
    • B195302
    • CAS No.:
    • 177905-10-1
    • Molecular Formula:
    • C9H8F3NO3
    • Molecular Weight:
    • 235.16 g/mol
    Description
    an intermediate in the synthesis of Indoxacarb
    - +
  • Dehydrogriseofulvin
    Dehydrogriseofulvin
    • Cat. No.:
    • B194194
    • CAS No.:
    • 3573-90-8
    • Molecular Formula:
    • C17H15ClO6
    • Molecular Weight:
    • 350.7 g/mol
    Description
    Dehydrogriseofulvin is a member of benzofurans.
    Dehydrogriseofulvin has been reported in Penicillium concentricum with data available.
    RN given refers to (S)-isomer;  structure given in first source...
    - +
  • 4-Glycidyloxycarbazole
    4-Glycidyloxycarbazole
    • Cat. No.:
    • B193025
    • CAS No.:
    • 51997-51-4
    • Molecular Formula:
    • C15H13NO2
    • Molecular Weight:
    • 239.27 g/mol
    Description
    An intermediate in the synthesis of Carvedilol
    - +
  • (2S,3S,4S,5R)-6-(benzo[b][1]benzazepine-11-carbonylamino)-3,4,5-trihydroxyoxane-2-carboxylic acid
    (2S,3S,4S,5R)-6-(benzo[b][1]benzazepine-11-carbonylamin...
    • Cat. No.:
    • B195703
    • CAS No.:
    • 60342-79-2
    • Molecular Formula:
    • C21H20N2O7
    • Molecular Weight:
    • 412.4 g/mol
    Description
    A metabolite of Carbamazepine
    - +
  • Paraxanthine
    Paraxanthine
    • Cat. No.:
    • B195701
    • CAS No.:
    • 611-59-6
    • Molecular Formula:
    • C7H8N4O2
    • Molecular Weight:
    • 180.16 g/mol
    Description
    1,7-dimethylxanthine is a dimethylxanthine having the two methyl groups located at positions 1 and 7. It is a metabolite of caffeine and theobromine in animals. It has a role as a central nervous system stimulan...
    - +
  • Di-tert-butyl ether
    Di-tert-butyl ether
    • Cat. No.:
    • B196114
    • CAS No.:
    • 6163-66-2
    • Molecular Formula:
    • C8H18O
    • Molecular Weight:
    • 130.23 g/mol
    Description
    Di-tert-butyl ether, also known as Di-tert-butyl ether, is a useful research compound. Its molecular formula is C8H18O and its molecular weight is 130.23 g/mol. The purity is usually > 95%.
    The exact mass o...
    - +
  • 2-Naphthalenol, 5,6-dihydro-3,8-dimethyl-5-(1-methylethyl)-, (5S)-
    2-Naphthalenol, 5,6-dihydro-3,8-dimethyl-5-(1-methyleth...
    • Cat. No.:
    • B196120
    • CAS No.:
    • 72943-94-3
    • Molecular Formula:
    • C15H20O
    • Molecular Weight:
    • 216.32 g/mol
    Description
    an impurity of cadalin
    - +
  • Geclosporin
    Geclosporin
    • Cat. No.:
    • B192731
    • CAS No.:
    • 74436-00-3
    • Molecular Formula:
    • C63H113N11O12
    • Molecular Weight:
    • 1216.6 g/mol
    Description
    Geclosporin has been reported in Trichoderma polysporum and Tolypocladium inflatum with data available.
    similar immunosuppressive actions as cyclosporin, but without nephrotoxic side effects;  cyclospori...
    - +